2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C14H16FNO2/c1-8-2-3-9(15)4-10(8)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key: CJRJGSJFTWJZRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C23CC(C2)(C3)C(C(=O)O)N
• Molecular Formula: C14H16FNO2
• Molecular Weight: 249.28 g/mol

Description

2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known as LY404039, is a selective metabotropic glutamate receptor 2/3 (mGluR2/3) agonist. It was first synthesized in 2001 by Eli Lilly and Company as a potential treatment for schizophrenia and other psychiatric disorders. Since then, LY404039 has been extensively studied for its role in modulating glutamate signaling and its potential therapeutic applications.

Mechanism of Action

2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid exerts its effects by selectively activating mGluR2/3 receptors in the brain. These receptors are involved in regulating the release of glutamate, a neurotransmitter that is implicated in a wide range of neurological and psychiatric disorders. By modulating glutamate signaling, 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may help to restore normal brain function and alleviate symptoms of these disorders.
Biochemical and Physiological Effects:
2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in promoting the growth and survival of neurons. Additionally, 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to increase the activity of antioxidant enzymes, which can help to protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has several advantages as a research tool. It is highly selective for mGluR2/3 receptors, which allows for precise modulation of glutamate signaling. Additionally, 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been extensively studied in animal models and has a well-established safety profile. However, there are also some limitations to its use. 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has poor solubility in water, which can make it difficult to administer in some experimental settings. Additionally, its effects may be influenced by factors such as age, sex, and genetic background.

Future Directions

There are several potential future directions for research on 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid. One area of interest is its potential therapeutic applications in psychiatric disorders such as schizophrenia and depression. Additionally, there is growing interest in the role of mGluR2/3 receptors in addiction and substance abuse, and 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may have potential as a treatment for these disorders. Finally, there is ongoing research into the mechanisms underlying the neuroprotective effects of 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, which may help to identify new targets for drug development.

Synthesis Methods

2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is synthesized using a multi-step process that involves the reaction of a bicyclic ketone with a fluorinated benzene derivative. The resulting compound is then subjected to a series of chemical modifications to introduce the amino and carboxylic acid functional groups. The final product is obtained through a purification process that involves recrystallization and chromatography.

Scientific Research Applications

2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. Additionally, 2-Amino-2-[3-(5-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease.